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Compound of Interest

Compound Name: Tetrahydrofurfuryl alcohol

Cat. No.: B7769624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties

of Tetrahydrofurfuryl alcohol (THFA), a versatile and increasingly popular green solvent and

chemical intermediate. The information compiled herein is intended to support research,

development, and safety assessments in various scientific and industrial applications, including

pharmaceuticals.

Quantitative Thermochemical Data
The following tables summarize the key thermochemical and physical properties of

Tetrahydrofurfuryl alcohol. These values are essential for process design, safety analysis,

and computational modeling.

Table 1: Enthalpic and Thermodynamic Properties of Tetrahydrofurfuryl Alcohol
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Property Value Units Conditions

Heat of Combustion

(at constant volume)
708.6[1] cal/g·mol -

Heat of Vaporization 51.55[2] kJ/mol -

120.6[3] cal/g -

Constant Pressure

Heat Capacity (Liquid)
0.432[1][2] cal/g/°C 30-37 °C

190[4] J/mol·K 298.15 K

Standard Enthalpy of

Formation (Liquid)

Data not available in

cited sources
kJ/mol 298.15 K, 1 bar

Table 2: Physical and Safety-Related Properties of Tetrahydrofurfuryl Alcohol

Property Value Units

Molecular Formula C5H10O2[1] -

Molecular Weight 102.13[1] g/mol

Boiling Point 178[1][5][6] °C

Melting Point < -80[1][5][6] °C

Flash Point (Open Cup) 84[1][3] °C

Flash Point (Closed Cup) 73[3] °C

Density (at 20°C) 1.0543[1] g/cm³

Vapor Pressure (at 25°C) 0.142[3] kPa

Autoignition Temperature 282[3][6] °C

Flammability Limits in Air 1.5 - 9.7[1] % by vol

Experimental Protocols
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Detailed experimental methodologies are crucial for the accurate determination of

thermochemical properties. The following sections describe generalized protocols for key

experiments.

Determination of the Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion of a liquid organic compound such as Tetrahydrofurfuryl
alcohol can be determined using a bomb calorimeter. This technique measures the heat

released at a constant volume.

Objective: To determine the heat of combustion of Tetrahydrofurfuryl alcohol.

Apparatus:

Oxygen bomb calorimeter

Steel crucible

Ignition wire (e.g., nickel-chromium)

Pellet press (for solid samples, adaptable for containing liquids)

High-pressure oxygen source

Calibrated thermometer or temperature sensor

Stirrer

Standardized benzoic acid (for calibration)

Procedure:

Calibration of the Calorimeter:

Accurately weigh a pellet of benzoic acid (approximately 1 g) and place it in the crucible.
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Measure a precise length of ignition wire and attach it to the electrodes of the bomb head,

ensuring it is in contact with the benzoic acid pellet.

Add a small, known amount of distilled water (typically 1 mL) to the bomb to saturate the

internal atmosphere, ensuring that any water formed during combustion is in the liquid

state.

Seal the bomb and charge it with pure oxygen to a pressure of approximately 25-30 atm.

Immerse the bomb in a known volume of water in the calorimeter jacket.

Allow the system to reach thermal equilibrium while stirring, and record the initial

temperature.

Ignite the sample and record the temperature at regular intervals until a maximum

temperature is reached and the system begins to cool.

Calculate the heat capacity of the calorimeter using the known heat of combustion of

benzoic acid and the measured temperature change.

Measurement of Tetrahydrofurfuryl Alcohol:

Accurately weigh a sample of Tetrahydrofurfuryl alcohol (typically 0.5 - 1.0 g) into the

crucible. Due to its liquid nature, a gelatin capsule or a similar inert container may be used

to hold the sample. The heat of combustion of the container must be known or determined

separately.

Follow the same procedure as for the calibration (steps 1.2 - 1.7).

Calculate the heat released by the combustion of the THFA sample, accounting for the

heat capacity of the calorimeter and the heat contribution from the ignition wire and any

sample container.

Convert the heat of combustion at constant volume to the enthalpy of combustion at

constant pressure using thermodynamic relationships.
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Determination of Enthalpy of Vaporization and Heat
Capacity via Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a versatile thermoanalytical technique that can be used to

measure the enthalpy of vaporization and the heat capacity of a substance.

Objective: To determine the enthalpy of vaporization and specific heat capacity of

Tetrahydrofurfuryl alcohol.

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed aluminum pans

Syringe for sample loading

High-purity inert purge gas (e.g., nitrogen or argon)

Procedure for Heat Capacity Measurement:

Baseline Calibration:

Run a DSC scan with two empty, hermetically sealed aluminum pans over the desired

temperature range to obtain a baseline.

Sapphire Calibration:

Place a sapphire standard of known mass in the sample pan and run a DSC scan over the

same temperature range to calibrate the instrument's heat flow signal.

Sample Measurement:

Accurately weigh a small amount of Tetrahydrofurfuryl alcohol (typically 5-10 mg) into a

hermetically sealed aluminum pan.

Place the sample pan and an empty reference pan in the DSC cell.
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Heat the sample at a controlled rate (e.g., 10 °C/min) over the desired temperature range.

The heat flow difference between the sample and the reference is measured, from which

the specific heat capacity can be calculated as a function of temperature.

Procedure for Enthalpy of Vaporization Measurement:

Sample Preparation:

Accurately weigh a small amount of Tetrahydrofurfuryl alcohol into a volatile sample pan

that allows for vapor to escape through a small pinhole.

DSC Scan:

Place the sample pan and an empty reference pan in the DSC cell.

Heat the sample at a constant rate through its boiling point.

The DSC will record an endothermic peak corresponding to the vaporization of the

sample.

The area of this peak is directly proportional to the enthalpy of vaporization. The

instrument's software can be used to integrate the peak and calculate the enthalpy of

vaporization.

Visualized Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key chemical pathways

and experimental workflows relevant to Tetrahydrofurfuryl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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